4-(Selenocyanato)phenyl acetate

• CAS No.: 61629-31-0
• Molecular Formula: C9H7NO2Se
• Molecular Weight: 240.13 g/mol
• IUPAC Name: (4-selenocyanatophenyl) acetate
• InChI: InChI=1S/C9H7NO2Se/c1-7(11)12-8-2-4-9(5-3-8)13-6-10/h2-5H,1H3
• InChI Key: HPWSTBICBISKFC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)[Se]C#N

Description

4-(Selenocyanato)phenyl acetate is an organoselenium compound characterized by a phenyl acetate backbone substituted with a selenocyanate (–SeCN) group at the para position. Selenocyanates are known for applications in organic synthesis, catalysis, and medicinal chemistry, often serving as intermediates in redox-active systems or enzyme inhibitors.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Selenocyanato)phenyl acetate typically involves the nucleophilic aromatic substitution of a suitable phenyl acetate precursor with a selenocyanate source. One common method is the reaction of 4-bromoacetophenone with potassium selenocyanate in the presence of a base such as potassium carbonate. The reaction is usually carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution reaction .

Industrial Production Methods

While specific industrial production methods for 4-(Selenocyanato)phenyl acetate are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, solvent, and reagent concentrations, to achieve higher yields and purity. Continuous flow reactors and automated synthesis platforms could be employed to enhance production efficiency and consistency.

Chemical Reactions Analysis

Types of Reactions

4-(Selenocyanato)phenyl acetate undergoes various chemical reactions, including:

Oxidation: The selenocyanate group can be oxidized to form seleninic acids or selenoxides.

Reduction: Reduction of the selenocyanate group can yield selenols or diselenides.

Substitution: The acetate group can be substituted with other nucleophiles, leading to the formation of different esters or amides.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles like amines, alcohols, or thiols can be used under basic or acidic conditions to facilitate substitution reactions.

Major Products Formed

Oxidation: Seleninic acids, selenoxides.

Reduction: Selenols, diselenides.

Substitution: Various esters, amides, or thioesters depending on the nucleophile used.

Scientific Research Applications

4-(Selenocyanato)phenyl acetate has several applications in scientific research:

Chemistry: Used as a precursor for synthesizing other selenium-containing compounds, which are valuable in organic synthesis and catalysis.

Biology: Investigated for its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells.

Medicine: Explored for its chemopreventive properties and potential use in drug development.

Industry: Utilized in the development of advanced materials, including polymers and nanomaterials, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 4-(Selenocyanato)phenyl acetate involves its interaction with cellular components, leading to various biochemical effects:

Molecular Targets: The compound targets cellular thiols, leading to the formation of seleno-sulfide bonds, which can disrupt protein function and induce oxidative stress.

Pathways Involved: It activates apoptotic pathways by increasing reactive oxygen species (ROS) levels, leading to cell death in cancer cells.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Phenyl Acetate Derivatives

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Evidence ID
[4-(Chlorosulfonyl)phenyl]methyl acetate	–SO₂Cl	C₉H₉ClO₄S	248.68	Pharmaceutical intermediates, materials science (polymers, coatings)
(4-Methylphenyl)acetate	–CH₃	C₉H₁₀O₂	149.17	Fragrance intermediate, organic synthesis
Ethyl 4-Aminophenylacetate	–NH₂ (ethyl ester)	C₁₀H₁₃NO₂	179.22	Drug synthesis (e.g., cardiovascular agents)
Para-cresyl phenyl acetate	–C₆H₄(CH₃)OAc	C₁₅H₁₄O₂	226.27	Perfumery (sweet, floral aroma)
4-Hydroxyphenylacetic acid	–OH	C₈H₈O₃	152.15	Biochemical research, precursor for antioxidants
4-(3-Chloro-2-cyanoanilino)phenyl acetate	–NHC₆H₃ClCN	C₁₅H₁₀ClN₂O₂	300.71	Specialty chemicals (pharmaceutical intermediates)

Molecular Weight and Physical State

• Higher molecular weight compounds (e.g., 4-(3-Chloro-2-cyanoanilino)phenyl acetate, MW 300.71) are typically solids at room temperature, favoring crystallinity and stability in drug formulations .
• Lower MW analogs like (4-Methylphenyl)acetate (MW 149.17) are often liquids, facilitating use in synthetic reactions or as solvents .